4-Cycloheptanecarbonylamino-benzoic acid
Cat. No. B8330588
M. Wt: 261.32 g/mol
InChI Key: PFUQNDSCFFJPNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04001218
Procedure details
4-Cycloheptanecarbonylamino-benzoic acid was prepared as described in Example 3 from 5.55 g (0.0405 mol) of p-aminobenzoic acid and 8.7 g (0.0425 mol) of cycloheptanecarboxylic acid chloride.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.[CH:11]1([C:18](Cl)=[O:19])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1>>[CH:11]1([C:18]([NH:1][C:2]2[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=2)=[O:19])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1
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Inputs
Step One
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Name
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Quantity
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5.55 g
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)O)C=C1
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Step Two
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Name
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Quantity
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8.7 g
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Type
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reactant
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Smiles
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C1(CCCCCC1)C(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(CCCCCC1)C(=O)NC1=CC=C(C(=O)O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
